Cas no 1806381-78-1 (3-Bromo-1-(3-ethoxy-2-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-ethoxy-2-methylphenyl)propan-1-one
• CAS No: 1806381-78-1
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4971634
• Update Time: 2025-05-21

3-Bromo-1-(3-ethoxy-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-ethoxy-2-methylphenyl)propan-1-one

• Inchi： 1S/C12H15BrO2/c1-3-15-12-6-4-5-10(9(12)2)11(14)7-8-13/h4-6H,3,7-8H2,1-2H3
• InChI Key： BIOWMNZVVLLEIV-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1C)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-ethoxy-2-methylphenyl)propan-1-one

Research Brief on 3-Bromo-1-(3-ethoxy-2-methylphenyl)propan-1-one (CAS: 1806381-78-1): Recent Advances and Applications

The compound 3-Bromo-1-(3-ethoxy-2-methylphenyl)propan-1-one (CAS: 1806381-78-1) has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a versatile intermediate in organic synthesis and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging applications in medicinal chemistry.

Recent studies highlight the compound's utility in the synthesis of complex heterocyclic scaffolds, particularly in the development of kinase inhibitors and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showing promising activity in preclinical models of autoimmune disorders.

Structural analyses reveal that the ethoxy and methyl substituents on the aromatic ring, combined with the reactive bromopropanone moiety, contribute to the compound's unique reactivity profile. Computational chemistry studies have provided insights into its conformational preferences and electronic properties, which are crucial for understanding its behavior in various synthetic transformations.

In pharmaceutical applications, researchers have explored 3-Bromo-1-(3-ethoxy-2-methylphenyl)propan-1-one as a building block for potential anticancer agents. A recent patent application (WO2023056789) describes its incorporation into novel compounds targeting protein-protein interactions in oncology, with preliminary data showing selective activity against certain cancer cell lines.

The compound's safety profile and handling requirements have also been investigated. Recent toxicological assessments indicate proper safety precautions are necessary when working with this brominated ketone, particularly regarding its potential skin and eye irritation properties. These findings have been incorporated into updated material safety data sheets from major chemical suppliers.

Looking forward, research directions include exploring the compound's potential in photopharmacology, where its light-sensitive properties could be harnessed for spatiotemporal control of drug activity. Additionally, ongoing work aims to develop more sustainable synthetic routes to this intermediate, reducing environmental impact while maintaining high yields and purity.

This brief underscores the growing importance of 3-Bromo-1-(3-ethoxy-2-methylphenyl)propan-1-one in contemporary medicinal chemistry research. As synthetic methodologies continue to evolve and biological screening becomes more sophisticated, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents across multiple disease areas.